Cas no 61434-25-1 (1-Propanone, 2-chloro-2-methyl-1-(4-methylphenyl)-)

• Product Name: 1-Propanone, 2-chloro-2-methyl-1-(4-methylphenyl)-
• CAS No: 61434-25-1
• MF: C₁₁H₁₃ClO
• MW: 196.673322439194
• CID: 479636
• PubChem ID: 54284181
• Update Time: 2025-04-19

1-Propanone, 2-chloro-2-methyl-1-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 2-chloro-2-methyl-1-(4-methylphenyl)-
• 2-chloro-2-methyl-1-(4-methylphenyl)propan-1-one
• DTXSID80710312
• SCHEMBL10710376
• 61434-25-1

• Inchi： 1S/C11H13ClO/c1-8-4-6-9(7-5-8)10(13)11(2,3)12/h4-7H,1-3H3
• InChI Key： RSXWOGGLBKHBST-UHFFFAOYSA-N
• SMILES： ClC(C)(C)C(C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 196.06559
• Monoisotopic Mass: 196.0654927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07